Cas no 2460756-48-1 (3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide)

• Product Name: 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide
• CAS No: 2460756-48-1
• MF: C₇H₉BrN₂OS
• MW: 249.128159284592
• MDL: MFCD32703370
• CID: 5329914
• PubChem ID: 154850824
• Update Time: 2025-05-20

3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide Chemical and Physical Properties

Names and Identifiers

• Z4523637398
• 3-(2-amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide
• 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one;hydrobromide
• 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide

• MDL： MFCD32703370
• Inchi： 1S/C7H8N2OS.BrH/c8-7-9-6(3-11-7)4-1-5(10)2-4;/h3-4H,1-2H2,(H2,8,9);1H
• InChI Key： SZECMYKZSADCAC-UHFFFAOYSA-N
• SMILES： Br.S1C(N)=NC(=C1)C1CC(C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 177
• Topological Polar Surface Area: 84.2

Additional information on 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide

Research Brief on 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide (CAS: 2460756-48-1)

In recent years, the compound 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide (CAS: 2460756-48-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique thiazole and cyclobutanone structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide involves a multi-step process that typically begins with the cyclization of appropriate precursors to form the cyclobutanone core, followed by the introduction of the thiazole moiety. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored its derivatives to enhance its pharmacological properties, such as solubility and bioavailability.

From a biological perspective, this compound has demonstrated notable activity as a kinase inhibitor, particularly targeting enzymes involved in inflammatory and oncogenic pathways. In vitro studies have shown that it effectively inhibits specific kinases, such as JAK2 and EGFR, which are critical in the progression of certain cancers. Additionally, its antimicrobial properties have been investigated, with promising results against drug-resistant bacterial strains. These findings suggest its potential as a dual-action therapeutic agent.

Recent preclinical studies have further elucidated the mechanism of action of 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide. For instance, it has been shown to induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase pathways. Moreover, its ability to modulate immune responses has been explored in autoimmune disease models, highlighting its versatility as a therapeutic candidate. These studies underscore the compound's broad applicability across multiple disease areas.

Despite these promising results, challenges remain in the development of this compound for clinical use. Issues such as metabolic stability, toxicity profiles, and formulation optimization need to be addressed. Ongoing research is focused on overcoming these hurdles through structural modifications and advanced drug delivery systems. Collaborative efforts between academia and industry are expected to accelerate the translation of this compound into viable therapeutic options.

In conclusion, 3-(2-Amino-1,3-thiazol-4-yl)cyclobutan-1-one hydrobromide represents a compelling area of research in chemical biology and drug discovery. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As research progresses, this compound may pave the way for novel treatments in oncology, infectious diseases, and beyond. Future studies should prioritize comprehensive pharmacokinetic and toxicological evaluations to fully realize its therapeutic potential.